N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea

• IUPAC Name: 1-[1-[(2,4-dichlorophenyl)methyl]pyrazol-3-yl]-3-(4-methylphenyl)urea
• InChI: InChI=1S/C18H16Cl2N4O/c1-12-2-6-15(7-3-12)21-18(25)22-17-8-9-24(23-17)11-13-4-5-14(19)10-16(13)20/h2-10H,11H2,1H3,(H2,21,22,23,25)
• InChI Key: PHBZPKKNTDSVFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NN(C=C2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N4O
• Molecular Weight: 375.2 g/mol

Description

N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea, also known as DCPU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea is not fully understood. However, it has been suggested that N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea exerts its therapeutic effects by inhibiting specific enzymes and signaling pathways that are involved in cancer cell growth, glucose regulation, and inflammation.
Biochemical and Physiological Effects:
N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and regulation of glucose metabolism. It has also been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea in lab experiments is its relatively simple synthesis method, which makes it easily accessible for researchers. Additionally, N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea has been shown to exhibit potent therapeutic effects in various disease models. However, one of the limitations of using N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea is its potential toxicity, which requires further investigation.

Future Directions

There are several potential future directions for research on N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea. One area of interest is the development of N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea derivatives with improved efficacy and reduced toxicity. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea and its potential therapeutic applications in other diseases. Finally, the development of novel drug delivery systems for N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea could improve its bioavailability and therapeutic efficacy.

Scientific Research Applications

N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. It has been shown to exhibit anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(4-methylphenyl)urea has been reported to regulate glucose levels in diabetic mice and reduce inflammation in various animal models.